1'-(2-chloro-6-fluorobenzyl)-1,4'-bipiperidine

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-4-piperidin-1-ylpiperidine
• InChI: InChI=1S/C17H24ClFN2/c18-16-5-4-6-17(19)15(16)13-20-11-7-14(8-12-20)21-9-2-1-3-10-21/h4-6,14H,1-3,7-13H2
• InChI Key: KONFBOWXYMSZII-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCN(CC2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H24ClFN2
• Molecular Weight: 310.8 g/mol

Description

1'-(2-chloro-6-fluorobenzyl)-1,4'-bipiperidine, commonly known as CFM-2, is a synthetic compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential as a therapeutic agent due to its unique pharmacological properties. CFM-2 has been shown to exhibit both analgesic and anxiolytic effects, making it an attractive candidate for the treatment of various pain and anxiety-related disorders.

Mechanism of Action

The exact mechanism of action of CFM-2 is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This results in an increase in the activity of the GABA-A receptor, leading to the observed analgesic and anxiolytic effects.
Biochemical and Physiological Effects
CFM-2 has been shown to exhibit both analgesic and anxiolytic effects in various animal models. It has also been shown to have anti-inflammatory properties, which further enhances its potential as a therapeutic agent. CFM-2 has been shown to have a relatively long half-life, which may contribute to its sustained effects.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for use in research. CFM-2 has also been extensively studied, and its pharmacological properties are well-established. However, there are also limitations to the use of CFM-2 in laboratory experiments. It has been shown to have low solubility in water, which may limit its use in certain experimental setups.

Future Directions

For research on CFM-2 may include investigating its potential as a treatment for other disorders, such as depression or epilepsy. Additionally, further studies may be needed to evaluate the safety and efficacy of CFM-2 in human clinical trials.

Synthesis Methods

The synthesis of CFM-2 involves the reaction of 2-chloro-6-fluorobenzyl chloride with 1,4'-bipiperidine in the presence of a base catalyst. The resulting product is then purified using various chromatographic techniques to obtain a pure form of CFM-2. The synthesis of CFM-2 has been well-established and can be easily reproduced in a laboratory setting.

Scientific Research Applications

CFM-2 has been extensively studied for its potential as a therapeutic agent. It has been shown to exhibit analgesic and anxiolytic effects in various animal models, making it a promising candidate for the treatment of pain and anxiety-related disorders. CFM-2 has also been shown to have anti-inflammatory properties, which further enhances its potential as a therapeutic agent.